Cas no 384374-83-8 (3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
384374-83-8 structure
Product Name:3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:384374-83-8
MF:C23H24N4O2S
MW:420.527263641357
CID:5964105
PubChem ID:987991
Update Time:2023-11-23
3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 3-methyl-8-((4-methylbenzyl)thio)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[[(4-methylphenyl)methyl]thio]-7-(3-phenylpropyl)-
- 3-methyl-8-((4-methylbenzyl)thio)-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione
- 3-methyl-8-[(4-methylphenyl)methylsulfanyl]-7-(3-phenylpropyl)purine-2,6-dione
- 384374-83-8
- 3-ME-8-((4-METHYLBENZYL)THIO)-7-(3-PHENYLPROPYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
- F1167-0121
- SR-01000497438-1
- Oprea1_707368
- AKOS005624998
- SR-01000497438
- AB00673541-01
-
- Inchi: 1S/C23H24N4O2S/c1-16-10-12-18(13-11-16)15-30-23-24-20-19(21(28)25-22(29)26(20)2)27(23)14-6-9-17-7-4-3-5-8-17/h3-5,7-8,10-13H,6,9,14-15H2,1-2H3,(H,25,28,29)
- InChI Key: OZYIQYPGLQZNGI-UHFFFAOYSA-N
- SMILES: N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 420.16199719g/mol
- Monoisotopic Mass: 420.16199719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 92.5Ų
3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1167-0121-2μmol |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-5μmol |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-10μmol |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-20μmol |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-1mg |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-2mg |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-3mg |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-4mg |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-5mg |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1167-0121-10mg |
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
384374-83-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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